Cas no 314-13-6 (Evans Blue)

• Product Name: Evans Blue
• CAS No: 314-13-6
• MF: C₃₄H₂₄N₆Na₄O₁₄S₄
• MW: 960.805246353149
• MDL: MFCD00004021
• CID: 36799
• PubChem ID: 24894456
• Update Time: 2025-06-23

Evans Blue Chemical and Physical Properties

Names and Identifiers

• Direct Blue 53
• C.I. 23860
• Evans Blue
• Tetrasodium 6,6'-((3,3'-dimethyl-(1,1'-biphenyl-4,4'diyl)bis(azo)bis(4-amino-5-hydroxy-1,3-naphthalenedisulphonate)
• EVANS BLUE FOR MICEOSCRPY
• Evans Blue tetrasodium salt
• EvansBlue25GR
• EvansBlue5GR
• 4,4′-Bis[7-(1-aMino-8-hydroxy-2,4-disulfo)naphthylazo]3,3′-bitolyl tetrasodiuM salt
• azovanblue
• blue Evan
• diazobleu
• DiazoBlue
• evablin
• Evan's blue
• GEIGY BLUE
• t1824
• E0197
• 4,4'-Bis(1-amino-8-hydroxy-2,4-disulpho-7-naphthylazo)-3,3'-bitolyl, tetrasodium salt
• Evans Blue (C.I. 23860)
• EVANS BLUE [WHO-DD]
• 45PG892GO1
• Azovan Blue
• 314-13-6
• 4,4'-Bis(7-(1-amino-8-hydroxy-2,4-disulfo)naphthylazo)-3,3'-bitolyl, tetrasodium salt
• 6,6-[(3,3'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)bis[4-amino- 5-hydroxy-1,3-naphthalenedisulphonic acid] tetrasodium salt
• EVANS BLUE [IARC]
• Geigy-blau 536
• EVANS BLUE [VANDF]
• AZOVAN BLUE [MART.]
• A875909
• MFCD00004021
• tetrasodium;4-amino-6-[[4-[4-[(8-amino-1-hydroxy-5,7-disulfonatonaphthalen-2-yl)diazenyl]-3-methylphenyl]-2-methylphenyl]diazenyl]-5-hydroxynaphthalene-1,3-disulfonate
• EVAN'S BLUE [MI]
• Blekit evansa [Polish]
• Diazol Pure Blue BF
• Tox21_110929
• tetrasodium 4-amino-6-[(E)-2-{4'-[(E)-2-(8-amino-1-hydroxy-5,7-disulfonaphthalen-2-yl)diazen-1-yl]-3,3'-dimethyl-[1,1'-biphenyl]-4-yl}diazen-1-yl]-5-hydroxynaphthalene-1,3-disulfonate
• Modr Evansova
• tetrasodium 6,6'-[(3,3'-dimethyl-4,4'-biphenyldiyl)bis(2,1-diazenediyl)]bis(4-amino-5-hydroxy-1,3-naphthalenedisulfonate)
• Modr Prima 53
• CI Direct Blue 53
• CCG-213687
• CCRIS 167
• EVANS BLUE [ORANGE BOOK]
• C34H24N6Na4O14S4
• GS-6076
• H10520
• 1,3-Naphthalenedisulfonic acid, 6,6'-((3,3'-dimethyl-4,4'-biphenylylene)bis(azo))bis(4-amino-5-hydroxy-, tetrasodium salt
• NSC-8680
• Modr Prima 53 [Czech]
• sodium 6,6'-(1E,1'E)-(3,3'-dimethylbiphenyl-4,4'-diyl)bis(diazene-2,1-diyl)bis(4-amino-5-hydroxynaphthalene-1,3-disulfonate)
• 4,4'-Bis(7-(1-amino-8-hydroxy-2,4-disulpho)naphthylazo)-3,3'-bitolyl, tetrasodium salt
• Blekit evansa
• CHEMBL1200712
• NSC 8680
• Direct Blue 53; C.I. 23860
• 1,3-Naphthalenedisulfonic acid, 6,6'-((3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(4-amino-5-hydroxy)-, tetrasodium salt
• Tox21_113237
• Modr Evansova [Czech]
• T 1824
• tetrasodium 6,6'-{(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis[diazene-2,1-diyl]}bis(4-amino-5-hydroxynaphthalene-1,3-disulfonate)
• NCGC00181162-01
• UNII-45PG892GO1
• 1,3-Naphthalenedisulfonic acid, 6,6'-((3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(4-amino-5-hydroxy-, tetrasodium salt
• Geigy Blue 536, med
• CAS-314-13-6
• DYE EVANS BLUE [VANDF]
• C.I. Direct Blue 53, tetrasodium salt
• s4716
• Evansblue
• tetrasodium 6,6'-[(3,3'-dimethylbiphenyl-4,4'-diyl)di(E)diazene-2,1-diyl]bis(4-amino-5-hydroxynaphthalene-1,3-disulfonate)
• C.I. DIRECT BLUE 53
• NCGC00024822-02
• AKOS015903001
• Sodium 6,6'-((3,3'-dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(diazene-2,1-diyl))bis(4-amino-5-hydroxynaphthalene-1,3-disulfonate)
• Direct blue 53 tetrasodium salt
• EINECS 206-242-5
• Evans blue (Technical Grade)
• 6,6-[(3,3'-Dimethyl[1,1'-biphenyl]-4, 4'-diyl)bis(azo)bis[4-amino-5-hydroxy-1,3-naphthalenedisulphonic acid] tetrasodium salt
• 1,3-Naphthalenedisulfonic acid, 6,6'-((3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(2,1-diazenediyl))bis(4-amino-5-hydroxy-, sodium salt (1:4)
• C19422
• AZOVAN SODIUM
• AKOS005287327
• Dye Evans Blue
• CHEBI:82467
• AMY22387
• C.I. direct blue 53 tetrasodium salt
• Diamine Sky Blue FF
• HB0280
• 4,4'-Bis(1-amino-8-hydroxy-2,4-disulfo-7-naphthylazo)-3,3'-bitolyl, tetrasodium salt
• HMS3264P03
• DTXSID9022815
• DTXCID102815
• T-1824
• Tetrasodium 6,6'-(3,3'-dimethyl-(1,1'-biphenyl)-4,4'diyl)bis(azo)bis(4-amino-5-hydroxy-1,3-naphthalenedisulphonate)
• tetrasodium 4-amino-6-[(1E)-2-{4'-[(1E)-2-(8-amino-1-hydroxy-5,7-disulfonatonaphthalen-2-yl)diazen-1-yl]-3,3'-dimethyl-[1,1'-biphenyl]-4-yl}diazen-1-yl]-5-hydroxynaphthalene-1,3-disulfonate
• Evans blue, sodium salt
• Evans blue [USP]
• SBI-0653433.0001
• DA-63332
• 1,3-Naphthalenedisulfonic acid,6,6'-[(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-5-hydroxy-, tetrasodium salt
• Direct blue 53;CI 2386
• FE47135

• MDL： MFCD00004021
• Inchi： 1S/C34H28N6O14S4.4Na/c1-15-11-17(3-7-21(15)37-39-23-9-5-19-25(55(43,44)45)13-27(57(49,50)51)31(35)29(19)33(23)41)18-4-8-22(16(2)12-18)38-40-24-10-6-20-26(56(46,47)48)14-28(58(52,53)54)32(36)30(20)34(24)42;;;;/h3-14,41-42H,35-36H2,1-2H3,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);;;;/q;4*+1/p-4/b39-37+,40-38+;;;;
• InChI Key： ATNOAWAQFYGAOY-GPTZEZBUSA-J
• SMILES： S(C1C=C(C(=C2C(=C(C=CC2=1)/N=N/C1C=CC(=CC=1C)C1C=CC(=C(C)C=1)/N=N/C1C=CC2=C(C=C(C(=C2C=1O)N)S(=O)(=O)[O-])S(=O)(=O)[O-])O)N)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 959.98200
• Monoisotopic Mass: 959.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 62
• Rotatable Bond Count: 9
• Complexity: 2000
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 397A^2

Experimental Properties

• Color/Form: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: 280 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong reducing agents, strong oxidizing agents.
• PSA: 404.26000
• LogP: 10.78520
• Solubility: Not available
• Merck: 3905
• Color index: 23860

Evans Blue Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H350
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： 53-45-36/37-16-36/37/39
• RTECS：QJ6440000
• Hazardous Material Identification：
• TSCA：Yes
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R11; R45; R63
• Safety Term：S16;S36/37;S45;S53

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Evans Blue

Recent Advances in Evans Blue (314-13-6) Applications in Chemical Biology and Medicine

Evans Blue (EB), a diazo dye with the chemical identifier 314-13-6, has been widely utilized in biomedical research due to its unique properties as a plasma protein-binding tracer. Recent studies have expanded its applications beyond vascular permeability assessment, uncovering novel roles in drug delivery, neuroprotection, and diagnostic imaging. This research brief synthesizes the latest findings on EB's mechanisms and therapeutic potential, with emphasis on breakthroughs reported in the past five years.

A 2023 Nature Communications study revealed EB's unexpected function as a selective inhibitor of the P2X7 receptor, demonstrating neuroprotective effects in rodent models of traumatic brain injury. The research team employed cryo-EM structural analysis to identify the precise binding site (residues 95-103 of the P2X7 receptor ectodomain), providing molecular-level insights into EB's mechanism. This discovery positions EB as a potential lead compound for developing neuroinflammatory disorder therapeutics.

In oncology research, EB-albumin conjugates have emerged as promising theranostic agents. A 2024 Journal of Controlled Release publication detailed a nanoparticle system where EB served dual functions: as an imaging contrast agent (due to its near-infrared fluorescence when bound to albumin) and as a drug carrier for targeted chemotherapy. The system showed 3.7-fold greater tumor accumulation compared to conventional PEGylated nanoparticles in murine xenograft models, with significantly reduced off-target effects.

Recent advancements in blood-brain barrier (BBB) research have leveraged EB's properties to develop novel permeability assays. A 2023 Fluids and Barriers of the CNS study introduced a modified EB quantification protocol using high-performance liquid chromatography (HPLC) with tandem mass spectrometry (LC-MS/MS), achieving 1000-fold greater sensitivity than traditional spectrophotometric methods. This innovation enables detection of subtle BBB disruptions in early-stage neurodegenerative diseases.

Emerging safety data from a 2024 Toxicological Sciences meta-analysis of 27 preclinical studies suggests EB exhibits favorable toxicity profiles at diagnostic doses (≤10 mg/kg). However, researchers caution about dose-dependent hepatotoxicity observed at therapeutic concentrations (>50 mg/kg), highlighting the need for careful dose optimization in clinical translation. The analysis identified glutathione depletion as a key mechanism underlying EB's hepatotoxic effects.

Future research directions focus on EB-derived compounds, with several patent applications filed in 2023-2024 for EB-modified dendrimers and polymer conjugates. These next-generation agents aim to retain EB's beneficial properties while minimizing potential toxicity, representing an exciting frontier in biomedical tracer development. The continued evolution of EB applications underscores its enduring value as a versatile tool in chemical biology and medical research.